Cas no 857969-94-9 ()

857969-94-9 structure
structure
Product Name:
CAS No:857969-94-9
MF:C6H3N3O2S
MW:181.171919107437
CID:6708986
PubChem ID:23456866
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H3N3O2S/c10-9(11)4-1-5-6(7-2-4)8-3-12-5/h1-3H
    • InChI Key: UZUBBGGQPUHRGI-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=C(C=N2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.99459752g/mol
  • Monoisotopic Mass: 180.99459752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 99.8Ų
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